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Compound of Interest

Compound Name: Dnqgx disodium salt

Cat. No.: B607172

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides essential, immediate
safety and logistical information for the proper disposal of DNQX disodium salt, a potent and
selective AMPA/kainate receptor antagonist. Adherence to these procedures is critical not only
for personnel safety but also for environmental protection.

Key Safety and Hazard Information

DNQX disodium salt presents several hazards that must be understood and managed
throughout its lifecycle in the laboratory, from acquisition to disposal. The following table
summarizes critical safety data compiled from supplier safety data sheets (SDS).
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Hazard Category

Description GHS Classification

Precautionary
Statements

Acute Toxicity

Acute toxicity, Oral
(Category 4)[1]

Harmful if swallowed.

P264: Wash skin
thoroughly after
handling.[1] P270: Do
not eat, drink or
smoke when using
this product.[1] P301
+ P312: IF
SWALLOWED: Call a
POISON CENTER or
doctor/physician if you
feel unwell.[1] P330:

Rinse mouth.[1]

Environmental Hazard

Acute aquatic toxicity
(Category 1)[1],
Chronic aquatic

Very toxic to aquatic
life with long-lasting

effects.
toxicity (Category 1)[1]

P273: Avoid release to
the environment.[1]

P391: Collect spillage.
[1]

Personal Protection

Use of appropriate

personal protective -
) ] Not specified
equipment (PPE) is

Wear safety goggles,
chemical-resistant
gloves, and
appropriate protective
clothing.[2] In case of

insufficient ventilation,

Fire Hazard

required. )
wear suitable
respiratory equipment.
[2]

Thermal

decomposition can
lead to the release of Combustible Solid[3]
toxic and corrosive

gases/vapors.[2]

Use dry chemical or
carbon dioxide for

extinguishing.[2]

Step-by-Step Disposal Protocol
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The following protocol outlines the necessary steps for the safe disposal of DNQX disodium
salt. This procedure is based on standard laboratory safety practices and information from
supplier SDS. Always consult your institution's Environmental Health and Safety (EHS) office
for specific guidelines and requirements.

1. Personal Protective Equipment (PPE):

» Before handling DNQX disodium salt for disposal, ensure you are wearing the appropriate
PPE:

o Safety goggles
o Chemical-resistant gloves (inspect before use)
o Laboratory coat or other protective clothing

2. Waste Segregation and Labeling:

e Do not mix DNQX disodium salt waste with other chemical waste streams unless explicitly
permitted by your institution's EHS guidelines.

» Designate a specific, sealed, and clearly labeled container for DNQX disodium salt waste.
The label should include:

o "Hazardous Waste"

o "DNQX disodium salt"

o The primary hazards (e.g., "Acutely Toxic," "Environmental Hazard")
3. Handling Solid Waste:

« If disposing of unused or expired solid DNQX disodium salt, ensure it is in its original,
sealed container if possible.

« |f the original container is compromised, carefully transfer the solid to the designated
hazardous waste container. Avoid creating dust.[2]
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4. Handling Contaminated Materials:

¢ Any materials that have come into contact with DNQX disodium salt (e.g., pipette tips,
weighing paper, contaminated gloves, and absorbent pads from a spill) must be disposed of
as hazardous waste.

e Place all contaminated materials into the designated, labeled waste container.

5. Spill Cleanup:

 In the event of a spill, evacuate the immediate area and ensure adequate ventilation.[2]
o For a powder spill, cover it with a plastic sheet or tarp to minimize spreading.[2]

» For a liquid spill (if dissolved), cover with a non-combustible absorbent material such as sand
or earth.[2]

o Carefully sweep or scoop the absorbed material into the designated hazardous waste
container.[2]

e Clean the spill area thoroughly.
6. Final Disposal:
e Once the waste container is full, seal it securely.

» Arrange for pickup and disposal by your institution's EHS or a certified hazardous waste
disposal contractor.

e Do not dispose of DNQX disodium salt down the drain or in regular trash.[2]

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of DNQX disodium
salt.
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Caption: Workflow for the safe disposal of DNQX disodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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